Cas no 941266-38-2 (5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile)

5-4-(Furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring a piperazine core functionalized with furan-2-carbonyl and thiophene-based ethenyl substituents, as well as an oxazole-4-carbonitrile moiety. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical applications. The presence of multiple heterocyclic systems (furan, thiophene, oxazole) enhances its versatility in medicinal chemistry, particularly in targeting enzyme inhibition or receptor modulation. The compound's conjugated double bond (E-configuration) may contribute to stability and electronic properties, while the nitrile group offers a handle for further derivatization. Its synthetic complexity underscores its utility in specialized organic synthesis and drug discovery research.
5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile structure
941266-38-2 structure
Product Name:5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile
CAS No:941266-38-2
MF:C19H16N4O3S
MW:380.420342445374
CID:5430236
Update Time:2025-10-17

5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-[(E)-2-thiophen-2-ylethenyl]-1,3-oxazole-4-carbonitrile
    • 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile
    • Inchi: 1S/C19H16N4O3S/c20-13-15-19(26-17(21-15)6-5-14-3-2-12-27-14)23-9-7-22(8-10-23)18(24)16-4-1-11-25-16/h1-6,11-12H,7-10H2/b6-5+
    • InChI Key: JGIJVBLNONYJRS-AATRIKPKSA-N
    • SMILES: O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1/C=C/C1SC=CC=1

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Additional information on 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941266-38-2)

The compound 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile (CAS No. 941266-38-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a furan-2-carbonyl moiety, a piperazine ring, and a thiophene-based ethenyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in drug discovery.

In recent years, the demand for heterocyclic compounds like 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile has surged due to their versatility in medicinal chemistry. The integration of furan and thiophene rings into the scaffold enhances its electronic properties, making it suitable for organic electronics and photovoltaic materials. This aligns with the growing interest in sustainable energy solutions and green chemistry, topics frequently searched by users in scientific databases.

The piperazine core in this compound is a well-known pharmacophore, often associated with CNS activity and antidepressant effects. This has led to speculation about its potential in neuropharmacology, a hot topic in AI-driven drug discovery platforms. Additionally, the oxazole-4-carbonitrile group introduces a reactive site for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening.

From a synthetic perspective, the preparation of CAS No. 941266-38-2 involves multi-step organic transformations, including amide coupling, Wittig reactions, and cyclization techniques. These methods are frequently discussed in academic forums and search queries related to advanced organic synthesis. The compound’s E-configuration across the ethenyl bridge is critical for its bioactivity, as stereochemistry often dictates binding affinity in molecular docking studies.

Another area of interest is the compound’s potential role in antibacterial or antifungal applications, given the documented activity of thiophene derivatives in microbial inhibition. This ties into broader public concerns about antimicrobial resistance (AMR), a trending topic in healthcare and biotechnology. Researchers are also exploring its fluorescence properties, which could be leveraged in bioimaging or sensor development.

In summary, 5-4-(furan-2-carbonyl)piperazin-1-yl-2-(E)-2-(thiophen-2-yl)ethenyl-1,3-oxazole-4-carbonitrile represents a multifaceted compound with applications spanning drug discovery, materials science, and biotechnology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in contexts aligned with AI-aided molecular design and sustainable innovation.

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